2-{[3-(9H-carbazol-9-yl)-2-hydroxypropyl]sulfanyl}-N-phenylacetamide

• Molecular Formula: C23H22N2O2S
• Molecular Weight: 390.5 g/mol
• IUPAC Name: 2-(3-carbazol-9-yl-2-hydroxypropyl)sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C23H22N2O2S/c26-18(15-28-16-23(27)24-17-8-2-1-3-9-17)14-25-21-12-6-4-10-19(21)20-11-5-7-13-22(20)25/h1-13,18,26H,14-16H2,(H,24,27)
• InChI Key: XVHFXKRHIIPQBF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CSCC(CN2C3=CC=CC=C3C4=CC=CC=C42)O

Description

2-{[3-(9H-carbazol-9-yl)-2-hydroxypropyl]sulfanyl}-N-phenylacetamide is a complex organic compound featuring a carbazole moiety, a hydroxypropyl group, a sulfanyl linkage, and a phenylacetamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[3-(9H-carbazol-9-yl)-2-hydroxypropyl]sulfanyl}-N-phenylacetamide typically involves multiple steps:

Formation of the Carbazole Derivative: The initial step involves the preparation of a carbazole derivative, such as 9H-carbazole-9-yl-ethyl methacrylate.

Hydroxypropylation: The carbazole derivative is then reacted with an appropriate reagent to introduce the hydroxypropyl group.

Thioether Formation: The hydroxypropyl carbazole derivative undergoes a reaction with a thiol compound to form the sulfanyl linkage.

Amidation: Finally, the sulfanyl compound is reacted with phenylacetyl chloride to form the phenylacetamide group.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-{[3-(9H-carbazol-9-yl)-2-hydroxypropyl]sulfanyl}-N-phenylacetamide can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to modify the carbazole or phenylacetamide groups.

Substitution: The hydroxypropyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Nucleophiles like alkoxides or amines can be employed under basic conditions.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Modified carbazole or phenylacetamide derivatives.

Substitution: Various substituted hydroxypropyl derivatives.

Scientific Research Applications

2-{[3-(9H-carbazol-9-yl)-2-hydroxypropyl]sulfanyl}-N-phenylacetamide has several scientific research applications:

Organic Electronics: It can be used as a charge-transporting material in organic light-emitting diodes (OLEDs) and photovoltaic cells due to its high charge carrier mobility and photochemical stability.

Medicinal Chemistry: The compound’s structural features make it a potential candidate for drug development, particularly in targeting specific molecular pathways.

Materials Science: Its unique properties can be exploited in the development of advanced materials with specific electronic or photonic characteristics.

Mechanism of Action

The mechanism of action of 2-{[3-(9H-carbazol-9-yl)-2-hydroxypropyl]sulfanyl}-N-phenylacetamide involves its interaction with molecular targets through its functional groups:

Charge Transport: The carbazole moiety facilitates charge transport by providing a pathway for electron or hole movement.

Binding Interactions: The hydroxypropyl and phenylacetamide groups can form hydrogen bonds or other interactions with target molecules, influencing their activity.

Pathways Involved: The compound can modulate pathways related to electronic properties in materials or biological pathways in medicinal applications.

Comparison with Similar Compounds

Similar Compounds

2-(9H-Carbazol-9-yl)ethyl methacrylate: A similar compound used in organic electronics for its charge-transporting properties.

2-(9H-Carbazol-9-yl)ethanol: Another carbazole derivative with applications in materials science.

2-(9H-Carbazol-9-yl)ethyl phosphonic acid: Used as a hole transport layer in solar cells.

Uniqueness

2-{[3-(9H-carbazol-9-yl)-2-hydroxypropyl]sulfanyl}-N-phenylacetamide stands out due to its combination of functional groups, which provide a unique set of properties for diverse applications. Its ability to undergo various chemical reactions and its potential in both electronic and medicinal fields highlight its versatility and importance in scientific research .